
In-Depth Technical Guide to Tri(p-
tolyl)phosphine (CAS 1038-95-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tri-p-tolylphosphine

Cat. No.: B094635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tri(p-tolyl)phosphine, identified by CAS number 1038-95-5, is an organophosphorus compound

widely utilized as a ligand in organometallic chemistry and catalysis. This technical guide

provides a comprehensive overview of its chemical and physical properties, spectroscopic

characterization data, and a detailed experimental protocol for its application in a common

cross-coupling reaction. The information herein is intended to support researchers and

professionals in the fields of organic synthesis, catalysis, and drug development in the effective

use of this versatile reagent.

Tri(p-tolyl)phosphine's utility stems from its electronic and steric properties. The three para-

methylphenyl substituents create a sterically hindered environment around the central

phosphorus atom, which can influence the coordination number and geometry of metal

complexes. Electronically, the methyl groups are weakly electron-donating, which increases the

electron density on the phosphorus atom and enhances its coordinating ability with transition

metals. These characteristics make it a valuable ligand for a variety of palladium-catalyzed

cross-coupling reactions, including the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination

reactions.

Physicochemical Properties
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The fundamental physical and chemical properties of Tri(p-tolyl)phosphine are summarized in

the table below. This data is essential for its proper handling, storage, and use in experimental

setups.

Property Value

CAS Number 1038-95-5

Molecular Formula C₂₁H₂₁P

Molecular Weight 304.37 g/mol

Appearance
White to off-white or light yellow crystalline

powder

Melting Point 144-148 °C

Solubility
Soluble in organic solvents such as

dichloromethane and toluene; Insoluble in water.

Stability

Stable under normal laboratory conditions;

should be stored away from strong oxidizing

agents.

Synonyms Tris(4-methylphenyl)phosphine, TPTP

Spectroscopic Characterization
Spectroscopic analysis is critical for verifying the identity and purity of Tri(p-tolyl)phosphine.

The following table summarizes key spectroscopic data.
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Spectroscopy Data

¹H NMR (CDCl₃)

Chemical shifts (δ) for a deuterated analog are

reported as:• δ ≈ 7.06 ppm (Aromatic protons)•

δ ≈ 2.26 ppm (Methyl protons)[1]

¹³C NMR (CDCl₃)

Chemical shifts (δ) for a deuterated analog are

reported as:• δ ≈ 138.8 ppm (C4, ipso-carbon

attached to the methyl group)• δ ≈ 134.2 ppm

(C1, ipso-carbon attached to phosphorus)• δ ≈

133.4 ppm (C2, ortho-aromatic carbons)• δ ≈

129.1 ppm (C3, meta-aromatic carbons)• δ ≈

21.7 ppm (Methyl carbon)[1]

³¹P NMR (CDCl₃)
Chemical shift (δ) for a deuterated analog is

reported as:• δ ≈ -8.8 ppm[1]

FT-IR

Characteristic absorption bands are expected

for:• Aromatic C-H stretching (~3100-3000

cm⁻¹)• Aliphatic C-H stretching (~3000-2850

cm⁻¹)• C=C aromatic ring stretching (~1600-

1450 cm⁻¹)• P-C stretching

Mass Spectrometry Molecular Ion (M⁺): m/z ≈ 304.14

Experimental Protocols
Tri(p-tolyl)phosphine is a common ligand in palladium-catalyzed cross-coupling reactions.

Below is a representative experimental protocol for a Suzuki-Miyaura coupling reaction.

Suzuki-Miyaura Coupling of an Aryl Bromide with an
Arylboronic Acid
This protocol describes the palladium-catalyzed cross-coupling of 4-bromoacetophenone with

phenylboronic acid to form 4-acetylbiphenyl, a reaction for which tolylphosphines have been

shown to be effective ligands.[2]

Reagents and Equipment:
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4-Bromoacetophenone

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Tri(p-tolyl)phosphine (P(p-tolyl)₃)

Potassium carbonate (K₂CO₃) or another suitable base

Toluene

Water

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, add 4-bromoacetophenone (1.0

mmol, 1 equiv.), phenylboronic acid (1.5 mmol, 1.5 equiv.), and potassium carbonate (2.0

mmol, 2.0 equiv.).

Add palladium(II) acetate (0.01 mmol, 1 mol%) and Tri(p-tolyl)phosphine (0.04 mmol, 4

mol%).

The flask is evacuated and backfilled with an inert atmosphere (e.g., nitrogen or argon) three

times.

Add toluene (5 mL) and water (1 mL) to the flask via syringe.

The reaction mixture is heated to 100 °C with vigorous stirring.
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The reaction progress is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is diluted with ethyl acetate and washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the desired 4-

acetylbiphenyl.

Catalytic Cycle Visualization
The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving the palladium catalyst.

The phosphine ligand plays a crucial role in stabilizing the palladium species and facilitating the

key steps of oxidative addition and reductive elimination.

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion
Tri(p-tolyl)phosphine is a robust and effective phosphine ligand with significant applications in

modern organic synthesis. Its steric and electronic properties make it a ligand of choice for

numerous palladium-catalyzed cross-coupling reactions, enabling the efficient construction of

complex molecular architectures. The characterization data and experimental protocol provided

in this guide offer a valuable resource for researchers, facilitating the successful application of

Tri(p-tolyl)phosphine in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1038-95-5)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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